Cas no 88168-03-0 (Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-)

Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)- structure
88168-03-0 structure
Product Name:Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-
CAS No:88168-03-0
MF:C10H11NO2
MW:177.199842691422
CID:642547
PubChem ID:71410381
Update Time:2025-04-19

Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-
    • 1-(1,3-benzodioxol-5-ylmethyl)aziridine
    • 88168-03-0
    • 1-[(2H-1,3-Benzodioxol-5-yl)methyl]aziridine
    • DTXSID60830062
    • Inchi: 1S/C10H11NO2/c1-2-9-10(13-7-12-9)5-8(1)6-11-3-4-11/h1-2,5H,3-4,6-7H2
    • InChI Key: WLELQNBVRDATHF-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CN1CC1

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 21.5Ų
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